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Compound of Interest

Compound Name: Decanal

CAS No.: 112-31-2

Cat. No.: B1670006 Get Quote

Executive Summary
Decanal (Capraldehyde; C₁₀H₂₀O) is a saturated fatty aldehyde utilized extensively in

fragrance formulation and, increasingly, in pharmacological applications due to its potent

antimicrobial properties. While synthetically available, natural decanal derived from plant

matrices exhibits distinct chirality and isotopic ratios critical for high-end therapeutic and

organoleptic applications. This guide provides a technical analysis of high-yield botanical

sources, the lipoxygenase-mediated biosynthetic pathway, and rigorous protocols for isolation

and quantification.

Botanical Profiling: Quantitative Source Analysis
Decanal is not ubiquitously distributed in high concentrations; it accumulates primarily in

specific tissues of Apiaceae and Rutaceae families. The choice of plant tissue (e.g., leaf vs.

seed) significantly alters the yield and purity of the aldehyde fraction.

Comparative Decanal Concentrations in Key Species[1]
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Plant Species
Common
Name

Tissue Source
Decanal
Content (% of
Essential Oil)

Major Co-
Constituents

Coriandrum

sativum
Coriander Fresh Leaves

14.36% –

17.91%

(E)-2-Decenal

(20%), 2-Decen-

1-ol

Coriandrum

sativum
Coriander Mature Seeds 4.69% – 15.13%

Linalool (55-

70%),

-Terpinene

Citrus sinensis Sweet Orange
Peel Oil (Cold

Pressed)

1.0% – 3.0%

(Enriched

fractions >70%)

Limonene

(>90%), Octanal

Polygonum

odoratum

Vietnamese

Coriander
Aerial Parts 11.6%

Dodecanal

(55%),

Dodecanol

Citrus reticulata Mandarin Peel Oil 0.1% – 0.5%
Limonene,

-Terpinene

Technical Insight:

Coriander Specificity: Researchers seeking decanal should prioritize C. sativumleaves

(cilantro) over seeds. While seeds are oil-rich, the volatile profile is dominated by linalool

(monoterpene alcohol), whereas the leaves are dominated by aliphatic aldehydes (C10–

C12), specifically decanal and (E)-2-decenal.[1]

Citrus Fractionation: While Citrus sinensis oil has a lower initial percentage of decanal, it is
produced in massive industrial quantities. Through molecular distillation, decanal-enriched

fractions (up to 73% purity) can be isolated as a byproduct of terpene removal

(deterpenation).
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Biosynthetic Mechanics: The Lipoxygenase
Pathway[3][4][5]
In plant systems, decanal is not a primary metabolite but a cleavage product of fatty acid

oxidation. The biosynthesis follows the Lipoxygenase (LOX) pathway, activated during tissue

disruption or stress response.[2]

Mechanism of Action[7]
Substrate Release: Acyl hydrolases release free fatty acids (Linoleic acid C18:2 or Oleic acid

C18:1) from membrane lipids.

Oxygenation: Lipoxygenase (LOX) enzymes introduce molecular oxygen to form

hydroperoxides (e.g., 9-HPOD or 13-HPOD).

Cleavage: Hydroperoxide Lyase (HPL) cleaves the carbon chain.

Note: Decanal specifically arises often from the oxidation of Oleic acid or via reduction of

C10 acids, though the exact C18

C10 cleavage mechanism varies by species and enzyme specificity.

Diagram: Biosynthetic Pathway of Aliphatic Aldehydes
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Caption: The Lipoxygenase (LOX) pathway converting membrane lipids into volatile aldehydes

like decanal.[2]

Isolation & Analytical Methodologies
To isolate decanal with high fidelity for drug development assays, Hydrodistillation (HD)

followed by Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard. Solvent

extraction is less specific for volatiles and may co-extract non-volatile waxes.
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Protocol: Hydrodistillation of Coriandrum sativum
Leaves

Preparation: Harvest fresh leaves (pre-flowering stage). Macerate 100g of tissue to rupture

cell walls and activate the LOX pathway (enzymatic conversion occurs rapidly upon tissue

damage).

Apparatus: Use a Clevenger-type apparatus.

Distillation:

Add 1L distilled water to the flask.

Boil for 3 hours.

Collect the essential oil (supernatant) in the graduated tube.

Dry over anhydrous sodium sulfate (

) to remove residual water.

Storage: Store at 4°C in amber glass vials to prevent photo-oxidation of aldehydes to

carboxylic acids (decanoic acid).

Analytical Validation (GC-MS Parameters)
For the quantification of decanal, the following GC-MS conditions are recommended to

separate it from the co-eluting isomer (E)-2-decenal.

Column: HP-5MS or DB-5 (30m

0.25mm

0.25

m).

Carrier Gas: Helium (1.0 mL/min).
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Temperature Program:

Initial: 60°C (hold 3 min).

Ramp: 3°C/min to 240°C.

Final: 240°C (hold 5 min).

Identification: Decanal typically elutes before (E)-2-decenal. Verify using Mass Spectral

Library (NIST) and Retention Indices (RI ~1201 on DB-5).

Diagram: Extraction & Analysis Workflow
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Caption: Workflow for the isolation of volatile decanal from plant matrices using

hydrodistillation.

Pharmacological Applications in Drug Development
Decanal is not merely a fragrance ingredient; it is a bioactive permeation enhancer and

antimicrobial agent.

Antimicrobial Mechanism (Membrane Disruption)
Decanal acts as a lipophilic agent that integrates into the bacterial cell membrane.

Target: Gram-negative bacteria (e.g., Salmonella choleraesuis, Escherichia coli).

Mechanism: The C10 aldehyde chain disrupts the phospholipid bilayer packing, increasing

permeability. This leads to the leakage of intracellular electrolytes and loss of membrane

potential.
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Efficacy: Studies indicate decanal has an MIC (Minimum Inhibitory Concentration) of

approximately 100

g/mL against Salmonella, comparable to some standard antibiotics.[3]

Antifungal Activity
Decanal exhibits cytotoxicity against fungal pathogens like Penicillium digitatum and

Saccharomyces cerevisiae.

Action: It causes distortion of mycelia and loss of cytoplasm, effectively halting fungal growth.

Synergistic Potential
In drug delivery, decanal's ability to alter membrane fluidity makes it a candidate for

transdermal drug delivery systems, enhancing the penetration of other therapeutic agents

across the stratum corneum.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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